Cas no 171091-03-5 (Ethyl2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate)

• Product Name: Ethyl2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate
• CAS No: 171091-03-5
• MF: C₁₀H₁₁Cl₂N₃O₂
• MW: 276.119240045547
• CID: 905413
• PubChem ID: 11637657
• Update Time: 2025-11-02

Ethyl2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate
• ethyl 2-amino-2-[(2,4-dichlorophenyl)hydrazinylidene]acetate
• Acetic acid,amino[(2,4-dichlorophenyl)hydrazono]-,ethyl ester
• amino-(2,4-dichloro-phenylhydrazono)-acetic acid ethyl ester
• Amino-(2,4-dichlor-phenylhydrazono)-essigsaeure-aethylester
• Ethyl 2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]
• Oxalsaeure-aethylester-[amid-(2.4-dichlor-phenylhydrazon)]
• Ethyl 2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-
• SCHEMBL5821435
• A811284
• ethyl (2Z)-2-amino-2-[(2,4-dichlorophenyl)hydrazinylidene]acetate
• Ethyl 2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate
• 171091-03-5

• MDL： MFCD09877944
• Inchi： 1S/C10H11Cl2N3O2/c1-2-17-10(16)9(13)15-14-8-4-3-6(11)5-7(8)12/h3-5,14H,2H2,1H3,(H2,13,15)
• InChI Key： MTFKHQNRZCFCMS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N/N=C(/C(=O)OCC)\N)Cl

Computed Properties

• Exact Mass: 275.02300
• Monoisotopic Mass: 275.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.7A^2

Experimental Properties

• Density: 1.432
• Boiling Point: 377.742°C at 760 mmHg
• Flash Point: 182.252°C
• Refractive Index: 1.593
• PSA: 76.71000
• LogP: 3.01390

Ethyl2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate Security Information

• Storage Condition：(BD323377)

Additional information on Ethyl2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate

Comprehensive Guide to Ethyl 2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate (CAS No. 171091-03-5)

Ethyl 2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate (CAS No. 171091-03-5) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as a hydrazone derivative, has garnered attention due to its unique structural properties and potential utility in drug discovery and synthesis. Researchers and industry professionals frequently search for CAS 171091-03-5 or Ethyl 2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate synthesis to explore its chemical behavior and applications.

The molecular structure of Ethyl 2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate features a 2,4-dichlorophenyl group attached to a hydrazone moiety, which is further linked to an ethyl ester. This configuration contributes to its reactivity and makes it a valuable intermediate in organic synthesis. Common queries such as hydrazone derivatives in medicinal chemistry or applications of CAS 171091-03-5 highlight its relevance in modern scientific research.

One of the key areas where Ethyl 2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate is utilized is in the development of novel pharmaceutical compounds. Its ability to act as a building block for more complex molecules has made it a subject of interest for researchers working on antimicrobial agents and anti-inflammatory drugs. Searches like hydrazone-based drug discovery or CAS 171091-03-5 in pharmacology reflect the growing curiosity about its therapeutic potential.

In addition to pharmaceuticals, Ethyl 2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate finds applications in agrochemical research. The 2,4-dichlorophenyl group is known for its role in pesticide formulations, and this compound is often explored for its efficacy in crop protection. Queries such as agrochemical uses of hydrazone derivatives or CAS 171091-03-5 in agriculture demonstrate its importance in this field.

The synthesis of Ethyl 2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate typically involves the condensation of 2,4-dichlorophenylhydrazine with ethyl glyoxylate, followed by further modifications. Researchers often look for synthetic routes for CAS 171091-03-5 or optimization of hydrazone synthesis to improve yield and purity. The compound's stability and solubility properties are also frequently discussed in forums and scientific literature.

Environmental and safety considerations are paramount when handling Ethyl 2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate. While it is not classified as a hazardous material, proper laboratory practices should be followed. Searches like safety data for CAS 171091-03-5 or handling hydrazone derivatives indicate user concerns about safe usage and storage.

Market trends for Ethyl 2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate show a steady demand, particularly from pharmaceutical and agrochemical companies. The compound's versatility and potential for customization make it a valuable asset in research and development. Keywords such as suppliers of CAS 171091-03-5 or price trends for hydrazone derivatives are commonly searched by procurement specialists.

In conclusion, Ethyl 2-amino-2-[2-(2,4-dichlorophenyl)hydrazono]-acetate (CAS No. 171091-03-5) is a compound of significant interest in multiple scientific domains. Its applications in drug discovery, agrochemical development, and organic synthesis underscore its importance. As research continues, this compound is likely to remain a focal point for innovation and exploration.